Cas no 1258638-62-8 (2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid)
1258638-62-8 structure
Product Name:2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid
CAS No:1258638-62-8
MF:C12H19F2NO4
MW:279.280370950699
MDL:MFCD18433769
CID:4552252
PubChem ID:105521270
Update Time:2024-11-02
2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid
- 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid
- SCHEMBL25173198
- AS-72838
- 2-(1-(Boc)-piperidin-4-yl)-2,2-difluoroacetic acid
- [1-(Tert-butoxycarbonyl)-4-piperidinyl](difluoro)acetic acid
- MFCD18433769
- CS-W001371
- 2,2-difluoro-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]acetic acid
- 2-(1-(BOC)Piperidin-4-yl)-2,2-difluoroacetic acid
- SB12837
- 2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroaceticacid-B28577
- AKOS027425907
- S11258
- EN300-205248
- 1258638-62-8
- 2-(1-(BOC)Piperidin-4-yl)-2,2-difluoroaceticacid
- 2-(1-(t-Butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid
- [1-(tert-butoxycarbonyl)piperidin-4-yl]difluoroacetic acid
- DB-160961
-
- MDL: MFCD18433769
- Inchi: 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-6-4-8(5-7-15)12(13,14)9(16)17/h8H,4-7H2,1-3H3,(H,16,17)
- InChI Key: JKLRIUFRABWFPW-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(C1CCN(C(=O)OC(C)(C)C)CC1)F
Computed Properties
- Exact Mass: 279.12821441g/mol
- Monoisotopic Mass: 279.12821441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.8Ų
2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129000070-250mg |
2-(1-(Tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 97% | 250mg |
$680.00 | 2023-09-03 | |
| Alichem | A129000070-500mg |
2-(1-(Tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 97% | 500mg |
$1029.00 | 2023-09-03 | |
| Alichem | A129000070-1g |
2-(1-(Tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 97% | 1g |
$1735.55 | 2023-09-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T62890-500mg |
2-(1-(Boc)Piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95% | 500mg |
¥3540.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T62890-1g |
2-(1-(Boc)Piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95% | 1g |
¥5900.0 | 2023-09-06 | |
| Chemenu | CM363328-1g |
2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95%+ | 1g |
$1151 | 2023-02-03 | |
| eNovation Chemicals LLC | D543739-1g |
2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95% | 1g |
$1040 | 2024-05-24 | |
| Chemenu | CM363328-10mg |
2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95%+ | 10mg |
$52 | 2023-02-03 | |
| Chemenu | CM363328-25mg |
2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95%+ | 25mg |
$104 | 2023-02-03 | |
| Chemenu | CM363328-100mg |
2-(1-(tert-butoxycarbonyl)piperidin-4-yl)-2,2-difluoroacetic acid |
1258638-62-8 | 95%+ | 100mg |
$277 | 2023-02-03 |
2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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